5-Chloro-4-hydroxymethylthiophene-2-carbonitrile

• Molecular Formula: C6H4ClNOS
• Molecular Weight: 173.62 g/mol
• IUPAC Name: 5-chloro-4-(hydroxymethyl)thiophene-2-carbonitrile
• InChI: InChI=1S/C6H4ClNOS/c7-6-4(3-9)1-5(2-8)10-6/h1,9H,3H2
• InChI Key: AYCQMIDZGQOIJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1CO)Cl)C#N

Description

5-Chloro-4-hydroxymethylthiophene-2-carbonitrile is a useful research compound. Its molecular formula is C6H4ClNOS and its molecular weight is 173.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 25.0 g (5-bromo-2-chlorothiophen-3-yl)methanol in 330 mL of dimethylformamide, 25.8 g of zinc cyanide (I) and 12.7 g tetrakis(triphenylphosphine)palladium(0) were added at room temperature, and stirred at 100° C. for 4 hours. Diluting with ethyl acetate, the organic layer was washed successively with saturated aqueous ammonium chloride and saturated brine, dried over anhydrous magnesium sulfate, and the solvent was evaporated. The crude product was purified and separated by silica gel column chromatography (ethyl acetate:n-hexane=1:10-1:5), to afford 16.0 g of the title compound as colorless crystals.